Cas no 62317-45-7 (Hexanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester)

• Product Name: Hexanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• CAS No: 62317-45-7
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 449450
• PubChem ID: 12541115
• Update Time: 2025-04-19

Hexanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(acetyloxy)-2-azido-, ethyl ester
• ethyl 3-acetyloxy-2-azidohexanoate
• DTXSID50501850
• 62317-45-7
• ETHYL 3-(ACETYLOXY)-2-AZIDOHEXANOATE

• Inchi： 1S/C10H17N3O4/c1-4-6-8(17-7(3)14)9(12-13-11)10(15)16-5-2/h8-9H,4-6H2,1-3H3
• InChI Key： BBSUURBGJIBLFZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(C(=O)OCC)N=[N+]=[N-])CCC

Computed Properties

• Exact Mass: 243.12201
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67Ų

Experimental Properties

• PSA: 101.36